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Compound of Interest

Compound Name: 1-Propoxyhexane

Cat. No.: B12280008

For Immediate Reference: This document provides essential procedures for the safe handling
and proper disposal of 1-propoxyhexane (CAS No. 53685-78-2). Adherence to these
guidelines is critical to ensure personnel safety, environmental compliance, and the integrity of
research operations. As a flammable liquid, 1-propoxyhexane requires specific disposal
protocols to mitigate risks of fire and environmental contamination.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 1-propoxyhexane in a well-
ventilated area, preferably within a chemical fume hood, and away from any sources of ignition
such as open flames, hot plates, or spark-producing equipment. All personnel handling this
chemical must wear appropriate Personal Protective Equipment (PPE), including:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Body Protection: A flame-retardant lab coat.

Hazardous Waste Classification

1-Propoxyhexane is classified as a hazardous waste due to its ignitability. Its flashpoint of
44.6°C is below the 60°C (140°F) threshold for ignitable liquids as defined by the U.S.
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Environmental Protection Agency (EPA). Therefore, it must be managed as a D001 hazardous
waste.[1][2]

Property Value Source
CAS Number 53685-78-2 [3][4][5]
Molecular Formula CoH200 [311415][6]
Flash Point 44.6°C [4107]
EPA Hazardous Waste Code D001 (Ignitable) [1112]

Experimental Protocol: Flashpoint Determination

The classification of 1-propoxyhexane as an ignitable hazardous waste is based on the
experimental determination of its flashpoint. The standard method for this determination is the
Pensky-Martens Closed-Cup Test (ASTM D93).

Methodology:

A sample of the 1-propoxyhexane is placed in a test cup of a Pensky-Martens closed-cup
tester.

e The lid is closed, and the sample is heated at a slow, constant rate while being stirred.
e An ignition source is directed into the cup at regular temperature intervals.

o The flashpoint is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite.

Step-by-Step Disposal Protocol

1. Waste Collection:

o Container Selection: Use a designated, leak-proof, and sealable waste container made of a
material compatible with ethers, such as glass or high-density polyethylene (HDPE). The
original container can be reused if it is in good condition and properly relabeled.
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Waste Segregation: Collect 1-propoxyhexane waste separately from other waste streams.
Do not mix with incompatible materials such as strong oxidizing agents. It should be
segregated as a non-halogenated organic solvent.

. Labeling:

As soon as the first drop of waste is added, the container must be clearly labeled with the
words "HAZARDOUS WASTE".

The label must also include the full chemical name ("1-Propoxyhexane"), its CAS number
(53685-78-2), and the hazard characteristic ("Ignitable™).

. Storage (Satellite Accumulation Area):

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory, at or near the point of generation.

The storage area must be cool, dry, and well-ventilated, away from sources of ignition and
incompatible chemicals.

Ensure the container is kept closed at all times except when adding waste.
. Arranging for Disposal:
Do not fill the waste container beyond 90% of its capacity to allow for vapor expansion.

Once the container is full or the waste is no longer being generated, contact your institution's
Environmental Health and Safety (EHS) department to schedule a hazardous waste pickup.

Do not dispose of 1-propoxyhexane down the drain or in regular trash.
. Spill and Contamination Management:
In the event of a spill, evacuate the immediate area and ensure adequate ventilation.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as
vermiculite, sand, or a commercial sorbent.
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o Carefully collect the absorbed material using non-sparking tools and place it in the
designated hazardous waste container.

» Decontaminate the spill area with a suitable solvent, and collect the cleaning materials as
hazardous waste.

Caption: Workflow for the proper disposal of 1-propoxyhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12280008?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12280008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

